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Compound of Interest

Compound Name: Hexafluoropropylene oxide

Cat. No.: B1215417

Hexafluoropropylene Oxide: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Hexafluoropropylene oxide (HFPO) is a fluorinated epoxide that serves as a critical building
block in the synthesis of various fluoropolymers and other organofluorine compounds. This
document provides a concise technical summary of its core physicochemical properties.

Key Quantitative Data

The fundamental molecular properties of hexafluoropropylene oxide are summarized below.

Property Value Citations
Molecular Formula CsFeO [1112][31[4][5]
Molecular Weight 166.02 g/mol [1112114]

2,2,3-trifluoro-3-
IUPAC Name ] ) [1]
(trifluoromethyl)oxirane

CAS Registry Number 428-59-1 [1][3]
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Chemical Reactivity and Transformations

Hexafluoropropylene oxide is a highly reactive epoxide. Its reactivity is characterized by
several key transformations, including polymerization, thermal decomposition, and
rearrangement in the presence of Lewis acids. These pathways are fundamental to its
application in industrial organofluorine chemistry.[2]
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Caption: Key chemical transformations of Hexafluoropropylene Oxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [hexafluoropropylene oxide molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215417#hexafluoropropylene-oxide-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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